Cas no 7464-11-1 (5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine)

• Product Name: 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine
• CAS No: 7464-11-1
• MF: C₆H₃Cl₂N₃S
• MW: 220.079117059708
• MDL: MFCD12828095
• CID: 579744
• PubChem ID: 345639
• Update Time: 2025-10-29

5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine
• Thiazolo[5,4-d]pyrimidine,5,7-dichloro-2-methyl-
• 5,7-Dichlor-2-methyl-thiazolo[5,4-d]pyrimidin
• 5,7-dichloro-2-methyl[1,3]thiazolo[5,4-d]pyrimidine
• MFCD12828095
• 7464-11-1
• FT-0725771
• CS-0197406
• 5,7-Dichloro-2-methyl-thiazolo[5,4-d]pyrimidine
• SCHEMBL1193873
• W-204309
• O11334
• 5,7-dichloro-2-methyl-[1,3]thiazolo[5,4-d]pyrimidine
• NSC403365
• J-516556
• NSC-403365
• DTXSID50323211
• ZXOQUXADNLREKJ-UHFFFAOYSA-N
• SY345926
• 3,5-dichloro-8-methyl-9-thia-2,4,7-triazabicyclo[4.3.0]nona-2,4,7,10-tetraene

• MDL： MFCD12828095
• Inchi： 1S/C6H3Cl2N3S/c1-2-9-3-4(7)10-6(8)11-5(3)12-2/h1H3
• InChI Key： ZXOQUXADNLREKJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)SC(C)=N2

Computed Properties

• Exact Mass: 218.94200
• Monoisotopic Mass: 218.9424737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91000
• LogP: 2.70150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines

Additional information on 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine

Recent Advances in the Study of 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine (CAS: 7464-11-1)

5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine (CAS: 7464-11-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer drug development. This research brief aims to summarize the latest findings related to this compound and its implications for future research and drug discovery.

The compound belongs to the thiazolopyrimidine class, which is known for its diverse pharmacological properties. Recent synthetic approaches have optimized the yield and purity of 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine, enabling more detailed biological evaluations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and scalability, as reported in recent publications in journals like the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In terms of biological activity, 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine has demonstrated potent inhibitory effects on several kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These kinases play critical roles in cell cycle regulation and signal transduction, making them attractive targets for cancer therapy. Recent in vitro studies have shown that the compound exhibits selective inhibition against specific CDK isoforms, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Mechanistic studies have further elucidated the binding interactions of 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine with its kinase targets. X-ray crystallography and molecular docking simulations have revealed that the compound binds to the ATP-binding pocket of CDKs, forming key hydrogen bonds and hydrophobic interactions. These structural insights are invaluable for the rational design of derivatives with improved potency and selectivity. Additionally, recent in vivo studies in murine models have shown promising antitumor activity, with reduced toxicity compared to existing kinase inhibitors.

Beyond its anticancer potential, 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine has also been investigated for its anti-inflammatory and antimicrobial properties. Preliminary studies indicate that the compound can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases. Furthermore, its antimicrobial activity against drug-resistant bacterial strains has been explored, highlighting its versatility as a multifunctional therapeutic agent.

In conclusion, recent research on 5,7-Dichloro-2-methylthiazolo[5,4-d]pyrimidine (CAS: 7464-11-1) underscores its potential as a versatile scaffold for drug discovery. Its kinase inhibitory activity, combined with its synthetic accessibility and favorable pharmacokinetic properties, positions it as a promising candidate for further development. Future studies should focus on optimizing its selectivity and efficacy, as well as exploring its applications in other therapeutic areas. The continued investigation of this compound is expected to yield significant advancements in chemical biology and medicinal chemistry.